4-Chloro-3-formylbenzonitrile
Overview
Description
4-Chloro-3-formylbenzonitrile is a useful research compound. Its molecular formula is C8H4ClNO and its molecular weight is 165.57 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Isoindol-1-ones and Derivatives
Kobayashi et al. (2010) developed a facile method for synthesizing 2,3-dihydro-3-methylidene-1H-isoindol-1-ones and their derivatives, a process involving 2-formylbenzonitriles, which are closely related to 4-Chloro-3-formylbenzonitrile. This synthesis approach yielded various products with different substituents, demonstrating the versatility of formylbenzonitriles in organic synthesis (Kobayashi et al., 2010).
Vibrational Analysis and Quantum Chemical Calculations
Sert, Çırak, and Ucun (2013) conducted a detailed vibrational analysis of 4-chloro-3-nitrobenzonitrile, a compound structurally similar to this compound. They used experimental FT-IR and μ-Raman spectra, along with theoretical calculations, to understand the molecule's vibrational frequencies and geometric parameters. This research showcases the potential of this compound for similar vibrational and quantum chemical studies (Sert et al., 2013).
Photochemistry and Heterolytic Dehalogenation
Fagnoni, Mella, and Albini (1999) explored the photochemistry of substituted haloanilines, including compounds like 4-chloro-N,N-dimethylaniline. Their study highlights the potential for photochemical reactions in molecules related to this compound, particularly in heterolytic dehalogenation processes (Fagnoni et al., 1999).
Palladium(II) Selective Probes and Cancer Cell Imaging
Ghosh et al. (2015) synthesized a Pd2+ selective probe by condensing rhodamine B hydrazide with 4-formylbenzonitrile, which is structurally similar to this compound. This probe was effectively used in detecting Pd2+ in human breast cancer cells, illustrating the applicability of such compounds in biological imaging and cancer research (Ghosh et al., 2015).
Mesomorphic Properties in Organic Compounds
Hashimoto, Ujiie, and Mori (2003) synthesized 4-Benzoylaminobenzonitrile derivatives, which are related to this compound, to study their mesomorphic properties. These compounds exhibited higher transition temperatures than their parent compounds, attributed to intramolecular hydrogen bonding that increased molecular rigidity (Hashimoto et al., 2003).
Safety and Hazards
4-Chloro-3-formylbenzonitrile is classified under GHS07 for safety. The hazard statements associated with this compound include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/clothing/eye protection/face protection, and ensuring adequate ventilation .
Properties
IUPAC Name |
4-chloro-3-formylbenzonitrile | |
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InChI |
InChI=1S/C8H4ClNO/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3,5H | |
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InChI Key |
JVRHVSUFKIQVFN-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=C(C=C1C#N)C=O)Cl | |
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Molecular Formula |
C8H4ClNO | |
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DSSTOX Substance ID |
DTXSID20544012 | |
Record name | 4-Chloro-3-formylbenzonitrile | |
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Molecular Weight |
165.57 g/mol | |
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CAS No. |
105191-41-1 | |
Record name | 4-Chloro-3-formylbenzonitrile | |
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Synthesis routes and methods
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